Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C6H4Br2O B169464 2-(2,2-Dibromovinyl)furan CAS No. 100074-10-0

2-(2,2-Dibromovinyl)furan

Cat. No. B169464
CAS RN: 100074-10-0
M. Wt: 251.9 g/mol
InChI Key: HEVJQAUMWQPCHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05223518

Procedure details

Mix carbon tetrabromide (49.8 g, 150 mmol) and methylene chloride (75 mL) and cool to 0° C. Add, by dropwise addition, a solution of triphenylphosphine (78.6 g, 300 mmol) in methylene chloride (75 mL). Stir at 0° C. for 30 minutes. Add, by dropwise addition, a solution of 2-furan-carboxaldehyde (7.57 g, 78.8 mmol) in methylene chloride (75 mL). Remove the cooling bath and stir at room temperature until the reaction is complete. Pour onto ethyl ether and water, separate the organic layer and dry (MgSO4). Filter and evaporate the solvent in vacuo. Purify by silica gel chromatography to yield the title compound.
Name
carbon tetrabromide
Quantity
49.8 g
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
75 mL
Type
solvent
Reaction Step One
Name
triphenylphosphine
Quantity
78.6 g
Type
reactant
Reaction Step Two
Name
2-furan-carboxaldehyde
Quantity
7.57 g
Type
reactant
Reaction Step Three
Name
methylene chloride
Quantity
75 mL
Type
solvent
Reaction Step Four
Name
methylene chloride
Quantity
75 mL
Type
solvent
Reaction Step Five
Name
title compound

Identifiers

REACTION_CXSMILES
[C:1]([Br:5])(Br)(Br)[Br:2].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.[O:25]1[CH:29]=[CH:28][CH:27]=[C:26]1[CH:30]=O>C(Cl)Cl>[Br:2][C:1]([Br:5])=[CH:30][C:26]1[O:25][CH:29]=[CH:28][CH:27]=1

Inputs

Step One
Name
carbon tetrabromide
Quantity
49.8 g
Type
reactant
Smiles
C(Br)(Br)(Br)Br
Name
methylene chloride
Quantity
75 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
triphenylphosphine
Quantity
78.6 g
Type
reactant
Smiles
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
Step Three
Name
2-furan-carboxaldehyde
Quantity
7.57 g
Type
reactant
Smiles
O1C(=CC=C1)C=O
Step Four
Name
methylene chloride
Quantity
75 mL
Type
solvent
Smiles
C(Cl)Cl
Step Five
Name
methylene chloride
Quantity
75 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
Stir at 0° C. for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
Add, by dropwise addition
ADDITION
Type
ADDITION
Details
Add, by dropwise addition
CUSTOM
Type
CUSTOM
Details
Remove the cooling bath
STIRRING
Type
STIRRING
Details
stir at room temperature until the reaction
ADDITION
Type
ADDITION
Details
Pour onto ethyl ether and water
CUSTOM
Type
CUSTOM
Details
separate the organic layer
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dry (MgSO4)
FILTRATION
Type
FILTRATION
Details
Filter
CUSTOM
Type
CUSTOM
Details
evaporate the solvent in vacuo
CUSTOM
Type
CUSTOM
Details
Purify by silica gel chromatography

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
BrC(=CC=1OC=CC1)Br

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.